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Cat. No.: B092314

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Ethoxy-2-(2-methoxyethoxy)ethane, a diether of diethylene glycol, is a chemical compound
with applications primarily as a solvent in organic synthesis and various industrial formulations.
[1] This guide provides a comprehensive overview of its chemical identity, physicochemical
properties, and a detailed protocol for its synthesis, aimed at professionals in research and
development.

Chemical Identity and Synonyms

1-Ethoxy-2-(2-methoxyethoxy)ethane is known by several synonyms in scientific literature
and commerce. A comprehensive list of these identifiers is crucial for accurate literature
searches and procurement.[2][3]
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Identifier Type Value

IUPAC Name 1-Ethoxy-2-(2-methoxyethoxy)ethane[2]
CAS Number 1002-67-1[2][3]

Molecular Formula C7H1603[2][3]

Molecular Weight 148.20 g/mol [2]

Diethylene glycol ethyl methyl ether, 2,5,8-

Trioxadecane, 1-(2-ethoxyethoxy)-2-
Common Synonyms
methoxyethane, 2-Ethoxyethyl 2-methoxyethyl

ether[1][2][3]
EC Number 213-690-5[3]
UNII LF64ICW5Y3[2]

Physicochemical Properties

The utility of 1-Ethoxy-2-(2-methoxyethoxy)ethane as a solvent is dictated by its physical and
chemical properties. The following table summarizes key quantitative data for this compound.

Property Value Reference
Appearance Colorless transparent liquid [1]
Density 0.908 g/cm? [1]
Boiling Point 167.9 °C at 760 mmHg [3]
Melting Point -72 °C [3]
Flash Point 53.8 °C [3]
Water Solubility 1000 g/L at 20 °C [3]
Refractive Index 1.4080-1.4120 [3]
Vapor Pressure 0.00124 mmHg at 25 °C [3]
LogP 0.68590 [3]
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Synthesis of 1-Ethoxy-2-(2-methoxyethoxy)ethane

The primary method for synthesizing ethers such as 1-Ethoxy-2-(2-methoxyethoxy)ethane is
the Williamson ether synthesis. This reaction involves the deprotonation of an alcohol to form
an alkoxide, which then acts as a nucleophile to displace a halide from an alkyl halide. For the
synthesis of 1-Ethoxy-2-(2-methoxyethoxy)ethane, there are two primary retrosynthetic
pathways.

Synthetic Pathways
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Caption: Retrosynthetic analysis of 1-Ethoxy-2-(2-methoxyethoxy)ethane via Williamson
ether synthesis.

Experimental Protocol: Route A

This protocol details the synthesis of 1-Ethoxy-2-(2-methoxyethoxy)ethane from 2-(2-
Methoxyethoxy)ethanol and an ethyl halide.

Materials:
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2-(2-Methoxyethoxy)ethanol

Sodium hydride (NaH), 60% dispersion in mineral oil
Ethyl bromide

Anhydrous N,N-Dimethylformamide (DMF)

Saturated aqueous ammonium chloride (NH4Cl) solution
Diethyl ether

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSQOa)

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a nitrogen inlet, add 2-(2-methoxyethoxy)ethanol dissolved in
anhydrous DMF.

Alkoxide Formation: Cool the flask to O °C in an ice bath. Add sodium hydride portion-wise to
the stirred solution. After the addition is complete, allow the mixture to warm to room
temperature and stir for 1 hour.

Nucleophilic Substitution: Cool the reaction mixture back to 0 °C and add ethyl bromide
dropwise via the dropping funnel.

Reaction Completion: After the addition, allow the reaction to warm to room temperature and
stir overnight.

Workup: Quench the reaction by carefully adding saturated aqueous NH4Cl solution.
Transfer the mixture to a separatory funnel and extract three times with diethyl ether.

Purification: Combine the organic layers and wash with brine. Dry the organic layer over
anhydrous MgSOa, filter, and concentrate under reduced pressure. The crude product can
be further purified by fractional distillation.
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Synthesis and Purification Workflow
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Caption: Experimental workflow for the synthesis and purification of 1-Ethoxy-2-(2-
methoxyethoxy)ethane.

Applications in Research and Industry

1-Ethoxy-2-(2-methoxyethoxy)ethane is primarily utilized as an organic synthesis solvent due
to its ability to dissolve a wide range of substances.[1] Its high boiling point and low volatility
make it suitable for reactions requiring elevated temperatures.[1] In industrial applications, it is
found in formulations for inks and coatings, where it improves stability and performance.[1]
While it is listed in some chemical databases under pharmaceuticals, its direct role in drug
development or as an active pharmaceutical ingredient is not well-documented in publicly
available literature.[2] Its utility for drug development professionals may lie in its application as
a solvent for screening assays or in the synthesis of novel compounds.

Safety and Toxicology

According to safety data sheets, 1-Ethoxy-2-(2-methoxyethoxy)ethane does not meet the
criteria for classification as a hazardous substance under GHS regulations.[4] It is not classified
as acutely toxic, a skin or eye irritant, or a carcinogen.[4] However, standard laboratory safety
precautions should always be observed, including the use of personal protective equipment
and working in a well-ventilated area.[4]

Conclusion

1-Ethoxy-2-(2-methoxyethoxy)ethane is a versatile solvent with a well-defined set of
physicochemical properties. While its direct application in biological signaling or as a
therapeutic agent is not established, its utility in organic synthesis makes it a relevant
compound for professionals in chemical and pharmaceutical research and development. The
provided synthesis protocol offers a reliable method for its preparation in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b092314?utm_src=pdf-body
https://www.benchchem.com/product/b092314?utm_src=pdf-body
https://www.benchchem.com/product/b092314?utm_src=pdf-body
https://www.innospk.com/en/?news/grok-exploring-1-ethoxy-2-2-methoxyethoxyethane-properties-and-applications
https://www.innospk.com/en/?news/grok-exploring-1-ethoxy-2-2-methoxyethoxyethane-properties-and-applications
https://www.innospk.com/en/?news/grok-exploring-1-ethoxy-2-2-methoxyethoxyethane-properties-and-applications
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethoxy-2-_2-methoxyethoxy_ethane
https://www.benchchem.com/product/b092314?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/1002-67-1-A0082477-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/1002-67-1-A0082477-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/1002-67-1-A0082477-GB-en.pdf
https://www.benchchem.com/product/b092314?utm_src=pdf-body
https://www.benchchem.com/product/b092314?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

1. innospk.com [innospk.com]

2. 1-Ethoxy-2-(2-methoxyethoxy)ethane | C7 H16 O3 | CID 13847 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. lookchem.com [lookchem.com]

4. chemos.de [chemos.de]

To cite this document: BenchChem. [An In-depth Technical Guide to 1-Ethoxy-2-(2-
methoxyethoxy)ethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092314#synonyms-for-1-ethoxy-2-2-methoxyethoxy-
ethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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